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Compound of Interest

Compound Name: 3,5-Dimethyl-3-heptene

Cat. No.: B165669

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,5-
Dimethyl-3-heptene. The information is compiled from various chemical databases and
literature sources to support research and development activities. This document includes a
summary of quantitative data, detailed experimental protocols for property determination, and a
workflow visualization for analytical procedures.

Core Physical Properties

3,5-Dimethyl-3-heptene is a flammable, colorless liquid.[1] It is classified as an aspiration
hazard.[2] The following table summarizes its key physical properties.
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Property Value Source
Molecular Formula CoHis [21[3114]
Molecular Weight 126.24 g/mol [5]
Appearance Colorless Liquid [1]
Boiling Point 139.4 + 7.0 °C (Predicted) [6]
Melting Point Not available [1]
Density 0.738 £ 0.06 g/cm3 (Predicted) [6]
Specific Gravity 0.73 [1]
Refractive Index Not available [1]

Water Solubility

Low (logP: 3.38880)

Purity

Min. 98.0% (by GC)

[1]

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of

key physical and chemical properties of 3,5-Dimethyl-3-heptene.

Purity Determination by Gas Chromatography (GC)

This protocol outlines the analysis of 3,5-Dimethyl-3-heptene purity using a standard gas

chromatograph with a flame ionization detector (FID).

Instrumentation:

o Gas chromatograph equipped with a split/splitless inlet and a flame ionization detector (FID).

o Capillary column suitable for volatile organic compounds (e.g., HP-5, DB-5, or equivalent).

» Data acquisition and processing software.

Procedure:
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o Sample Preparation: Prepare a dilute solution of 3,5-Dimethyl-3-heptene in a high-purity
volatile solvent (e.g., hexane or pentane).

e Instrument Setup:

o

Set the injector temperature to 250 °C.

[¢]

Set the detector temperature to 300 °C.

o

Set the oven temperature program: initial temperature of 50 °C, hold for 2 minutes, then
ramp at 10 °C/min to 250 °C, and hold for 5 minutes.

[e]

Use helium as the carrier gas with a constant flow rate of 1 mL/min.
e Injection: Inject 1 pL of the prepared sample into the GC.
e Data Analysis:

o ldentify the peak corresponding to 3,5-Dimethyl-3-heptene based on its retention time,
which can be compared to a known standard. The Kovats retention index for 3,5-
Dimethyl-3-heptene is reported as 833 and 836 on a standard non-polar column.[3][7]

o Calculate the purity by determining the area percentage of the main peak relative to the
total area of all peaks in the chromatogram.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

This protocol describes the acquisition of *H and 3C NMR spectra for the structural
confirmation of 3,5-Dimethyl-3-heptene.

Instrumentation:
* NMR spectrometer (e.g., 300 MHz or higher).
e 5 mm NMR tubes.

Procedure:
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o Sample Preparation: Dissolve approximately 5-10 mg of 3,5-Dimethyl-3-heptene in about
0.6 mL of a deuterated solvent (e.g., CDCIs) in an NMR tube. Add a small amount of
tetramethylsilane (TMS) as an internal standard (0 ppm).

e 1H NMR Acquisition:
o Acquire a one-dimensional *H NMR spectrum.

o Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-
32 scans.

e 13C NMR Acquisition:
o Acquire a one-dimensional 33C NMR spectrum with proton decoupling.

o Typical parameters include a 30° pulse angle, a relaxation delay of 2-5 seconds, and a
larger number of scans (e.g., 1024 or more) for adequate signal-to-noise ratio.

o Data Analysis:

o Process the spectra using appropriate software (e.g., applying Fourier transform, phase
correction, and baseline correction).

o Analyze the chemical shifts, integration (for *H), and splitting patterns to confirm the
molecular structure of 3,5-Dimethyl-3-heptene.

Boiling Point Determination (Micro Method)

This protocol details the determination of the boiling point of 3,5-Dimethyl-3-heptene using a

micro-scale technique.

Apparatus:

e Thiele tube or a similar heating apparatus.
e Thermometer.

o Small test tube (Durham tube).
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o Capillary tube, sealed at one end.

e Heat source (e.g., Bunsen burner or oil bath).

Procedure:

Add a small amount (approximately 0.5 mL) of 3,5-Dimethyl-3-heptene to the small test
tube.

o Place the capillary tube, open end down, into the test tube.

» Attach the test tube to the thermometer with a rubber band, ensuring the sample is level with
the thermometer bulb.

e Place the assembly in the Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
¢ Gently heat the side arm of the Thiele tube.

o Observe a steady stream of bubbles emerging from the capillary tube.

» Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Refractive Index Measurement

This protocol describes the measurement of the refractive index of 3,5-Dimethyl-3-heptene.
Instrumentation:

e Abbe refractometer.

o Constant temperature water bath (optional, for high precision).

Procedure:

e Ensure the prism of the refractometer is clean and dry.

» Calibrate the instrument using a standard with a known refractive index (e.g., distilled water).
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e Place a few drops of 3,5-Dimethyl-3-heptene onto the prism.

o Close the prism and allow the sample to equilibrate to the desired temperature (typically 20
°Cor 25 °C).

o Adjust the refractometer to bring the dividing line between the light and dark fields into sharp
focus on the crosshairs.

o Read the refractive index from the scale.

o Clean the prism thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft
tissue.

Analytical Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of a 3,5-Dimethyl-3-
heptene sample by Gas Chromatography.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b165669?utm_src=pdf-body
https://www.benchchem.com/product/b165669?utm_src=pdf-body
https://www.benchchem.com/product/b165669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 )

Sample Preparation

[Obtain 3,5-Dimethyl-3-heptene Samplej

Dilute in Volatile Solvent
(e.g., Hexane)

- J

Transfer to Autosampler Vial

é GC Arv alysis h

[ Inject Sample into GC j

[Separation on Capillary Columnj

Detection by FID

\

é Data Processing

Generate Chromatogram

;

Integrate Peak Areas

:

Calculate Purity (%)

- J

Final Report

v

()

Click to download full resolution via product page

Caption: Workflow for Purity Analysis of 3,5-Dimethyl-3-heptene by Gas Chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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